2-[3-[(4-Amino-2-methylpyrimidin-5-yl)methyl]-4-methyl-1,3-thiazol-3-ium-5-yl]ethanol;hydrochloride

• CAS No.: 59-43-8
• Product Name: 2-[3-[(4-Amino-2-methylpyrimidin-5-yl)methyl]-4-methyl-1,3-thiazol-3-ium-5-yl]ethanol;hydrochloride
• Molecular Formula: C₁₂H₁₇ClN₄OS
• Molecular Weight: 301.82 g/mol
• IUPAC Name: 2-[3-[(4-amino-2-methylpyrimidin-5-yl)methyl]-4-methyl-1,3-thiazol-3-ium-5-yl]ethanol;hydrochloride
• Standard InChI: InChI=1S/C12H17N4OS.ClH/c1-8-11(3-4-17)18-7-16(8)6-10-5-14-9(2)15-12(10)13;/h5,7,17H,3-4,6H2,1-2H3,(H2,13,14,15);1H/q+1
• Standard InChIKey: MYVIATVLJGTBFV-UHFFFAOYSA-M
• Impurities: Heavy metals: not more than 10 mg/kg; water: not more than 5%.
• SMILES: CC1=C(SC=[N+]1CC2=CN=C(N=C2N)C)CCO.Cl
• Canonical SMILES: CC1=C(SC=[N+]1CC2=CN=C(N=C2N)C)CCO.[Cl-]
• Colorform: Crystals from wate
• Melting Point: 164 °C
• Description: Thiamine is a heat-labile and water-soluble essential vitamin, belonging to the vitamin B family, with antioxidant, erythropoietic, mood modulating, and glucose-regulating activities. Thiamine reacts with adenosine triphosphate (ATP) to form an active coenzyme, thiamine pyrophosphate. Thiamine pyrophosphate is necessary for the actions of pyruvate dehydrogenase and alpha-ketoglutarate in carbohydrate metabolism and for the actions of transketolase, an enzyme that plays an important role in the pentose phosphate pathway. Thiamine plays a key role in intracellular glucose metabolism and may inhibit the action of glucose and insulin on arterial smooth muscle cell proliferation. Thiamine may also protect against lead toxicity by inhibiting lead-induced lipid peroxidation.; Thiamine(1+) chloride is a thiamine. It contains a thiamine(1+).; 3-((4-Amino-2-methyl-5-pyrimidinyl)methyl)-5-(2- hydroxyethyl)-4-methylthiazolium chloride.
• Shelf Life: Stable under normal storage conditions; it is degraded in neutral and alkaline solutions (even at room temp); Mononitrate is less hygroscopic and hence is more stable than the hydrochloride /Mononitrate and hydrochloride salts/; Stability is excellent in low pH fruit drinks, eg, losses in drinks are 6% after 12 mo at room temp; Stability in frozen drink concentrate is excellent; Light has no effect on thiamine stability during bread storage regardless of type of wrapper; Canned vegetables and fruits stored for 1 yr at 65 °F show low losses of thiamine; at 80 °F losses are 15-25%; Strongly acid solution which is fairly stable to oxidation and heat and pH > 5 /Hydrochloride/; Stability of vitamin B1 in dry products is generally excellent; Degradation during operations requiring heat depends on pH, oxygen content, and other factors
• Solubility: In water, approximately 5.0X10+5 mg/L, temp not specified
• Synonyms: Aneurin; Mononitrate, Thiamine; Thiamin; Thiamine; Thiamine Mononitrate; Vitamin B 1; Vitamin B1
• Vapor Pressure: 1.8X10-10 mm Hg at 25 °C (est)
• Reference: [1]. Kenneth Osiezagha, et al.Thiamine Deficiency and Delirium. Innov Clin Neurosci. 2013 Apr; 10(4): 26-32.[2]. Kaoru Suzuki, et al. High-dose thiamine prevents brain lesions and prolongs survival ofSlc19a3-deficient mice. PLoS One. 2017; 12(6): e0180279.
• PubChem Compound: 574516
• Last Modified: Nov 11 2021